Cas no 2138108-71-9 (2-nitro-N-(1,2,3,4-tetrahydroisoquinolin-5-yl)benzene-1-sulfonamide)

• Product Name: 2-nitro-N-(1,2,3,4-tetrahydroisoquinolin-5-yl)benzene-1-sulfonamide
• CAS No: 2138108-71-9
• MF: C₁₅H₁₅N₃O₄S
• MW: 333.362302064896
• CID: 6498962
• PubChem ID: 165947763
• Update Time: 2025-06-15

2-nitro-N-(1,2,3,4-tetrahydroisoquinolin-5-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1169809
• 2-nitro-N-(1,2,3,4-tetrahydroisoquinolin-5-yl)benzene-1-sulfonamide
• 2138108-71-9

• Inchi： 1S/C15H15N3O4S/c19-18(20)14-6-1-2-7-15(14)23(21,22)17-13-5-3-4-11-10-16-9-8-12(11)13/h1-7,16-17H,8-10H2
• InChI Key： WQHADXPOMBLOSH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC1=CC=CC2CNCCC=21)(=O)=O

Computed Properties

• Exact Mass: 333.07832714g/mol
• Monoisotopic Mass: 333.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 112Ų

Additional information on 2-nitro-N-(1,2,3,4-tetrahydroisoquinolin-5-yl)benzene-1-sulfonamide

Comprehensive Overview of 2-nitro-N-(1,2,3,4-tetrahydroisoquinolin-5-yl)benzene-1-sulfonamide (CAS No. 2138108-71-9)

The compound 2-nitro-N-(1,2,3,4-tetrahydroisoquinolin-5-yl)benzene-1-sulfonamide (CAS No. 2138108-71-9) is a specialized sulfonamide derivative with a unique structural framework. This molecule combines a nitrobenzene moiety with a tetrahydroisoquinoline group, making it a subject of interest in medicinal chemistry and organic synthesis. Its sulfonamide linkage is particularly noteworthy, as this functional group is often explored for its potential in drug discovery and biochemical applications.

In recent years, researchers have focused on sulfonamide-based compounds due to their versatility in pharmaceutical development. The presence of the nitro group in this compound adds to its reactivity, enabling further chemical modifications. This has led to increased searches for "nitrobenzene derivatives in drug design" and "tetrahydroisoquinoline applications," reflecting the growing interest in such scaffolds. The compound's CAS No. 2138108-71-9 is frequently queried in scientific databases, highlighting its relevance in academic and industrial research.

From a synthetic perspective, 2-nitro-N-(1,2,3,4-tetrahydroisoquinolin-5-yl)benzene-1-sulfonamide serves as a valuable intermediate. Its structure allows for the exploration of heterocyclic chemistry, a hot topic in organic synthesis. Researchers often investigate how such compounds can be optimized for improved bioavailability or target specificity. Questions like "how to modify sulfonamide for better activity" or "role of nitro groups in medicinal chemistry" are commonly encountered in search engines, underscoring the compound's significance.

The tetrahydroisoquinoline core in this molecule is another point of interest. This scaffold is prevalent in natural products and pharmaceuticals, driving searches for "tetrahydroisoquinoline synthesis methods" and "bioactive isoquinoline derivatives." The combination of this core with a nitrobenzene sulfonamide creates a hybrid structure that could exhibit unique properties, such as enhanced binding affinity or novel mechanisms of action.

In the context of current trends, 2-nitro-N-(1,2,3,4-tetrahydroisoquinolin-5-yl)benzene-1-sulfonamide aligns with the demand for multifunctional building blocks in drug discovery. Its dual functionality—the nitro group for electrophilic reactions and the sulfonamide for hydrogen bonding—makes it a versatile candidate for further derivatization. This has led to increased interest in "sulfonamide-nitrogen heterocycle hybrids" and "nitro-containing pharmacophores," as evidenced by search trends.

Furthermore, the compound's potential applications extend to materials science, where nitroaromatic compounds are studied for their electronic properties. The integration of a tetrahydroisoquinoline unit could open new avenues in designing organic semiconductors or fluorescent probes. Such interdisciplinary relevance has spurred queries like "nitrobenzene derivatives in material science" and "isoquinoline-based functional materials."

In summary, 2-nitro-N-(1,2,3,4-tetrahydroisoquinolin-5-yl)benzene-1-sulfonamide (CAS No. 2138108-71-9) represents a compelling case study in modern chemistry. Its structural features—nitrobenzene, sulfonamide, and tetrahydroisoquinoline—make it a multifaceted compound with broad applicability. As research continues to explore its potential, this molecule remains a focal point for queries such as "sulfonamide-nitrogen heterocycle interactions" and "designing nitro-containing bioactive molecules," cementing its place in both academic and industrial discourse.